1-[4-[3-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-[4-[3-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]sulfonylphenyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C22H25N3O5S/c1-16-13-19(10-11-23-16)30-15-17-3-2-12-24(14-17)31(28,29)20-6-4-18(5-7-20)25-21(26)8-9-22(25)27/h4-7,10-11,13,17H,2-3,8-9,12,14-15H2,1H3
• InChI Key: ZLEXPZLSRBTYQZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OCC2CCCN(C2)S(=O)(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O
• Molecular Formula: C22H25N3O5S
• Molecular Weight: 443.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrrolidine-2,5-dione moiety, which is a five-membered ring with two carbonyl groups. This moiety is connected to a phenyl group (a six-membered carbon ring) via a sulfonyl bridge. The phenyl group is further connected to a piperidinyl group (a six-membered ring containing one nitrogen atom), which is linked to a 2-methylpyridinyl group (a six-membered ring containing one nitrogen atom and one methyl group) via an ether linkage.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For instance, the pyrrolidine-2,5-dione moiety could potentially be synthesized from a suitable precursor through cyclization. The other functional groups could be introduced through various reactions such as sulfonylation, etherification, and alkylation.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The pyrrolidine-2,5-dione ring, being a heterocycle, would introduce polarity and potential sites for hydrogen bonding. The phenyl, piperidinyl, and 2-methylpyridinyl groups would contribute to the overall shape and size of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the ether linkage could be cleaved under acidic conditions, while the sulfonyl group could potentially be reduced to a sulfide.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of multiple polar groups and potential sites for hydrogen bonding could make the compound soluble in polar solvents.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential biological activities. Given the presence of several functional groups, it could be interesting to explore the effects of modifying these groups on the compound’s properties and activities.